Cas no 701927-69-7 (4-chloro-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide)

• Product Name: 4-chloro-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide
• CAS No: 701927-69-7
• MF: C₁₉H₁₉ClN₂O₂S
• MW: 374.884362459183
• CID: 5906213
• PubChem ID: 2206090
• Update Time: 2025-10-29

4-chloro-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)benzenesulfonamide
• Benzenesulfonamide, 4-chloro-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]-
• 4-chloro-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide
• 4-chloro-N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)benzenesulfonamide
• 4-chloro-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzene-1-sulfonamide
• Z1274090944
• AKOS024592096
• F0651-0407
• ZINC02852448
• 701927-69-7

• Inchi： 1S/C19H19ClN2O2S/c20-14-6-8-15(9-7-14)25(23,24)21-12-13-5-10-19-17(11-13)16-3-1-2-4-18(16)22-19/h5-11,21-22H,1-4,12H2
• InChI Key： QYLYMMINCRGBRW-UHFFFAOYSA-N
• SMILES： C1(S(NCC2C=CC3NC4=C(C=3C=2)CCCC4)(=O)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 374.0855767g/mol
• Monoisotopic Mass: 374.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Boiling Point: 589.4±60.0 °C(Predicted)
• pka: 10.46±0.50(Predicted)

Additional information on 4-chloro-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide

4-Chloro-N-(2,3,4,9-Tetrahydro-1H-Carbazol-6-Yl)Methylbenzene-1-Sulfonamide: A Comprehensive Overview

4-Chloro-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide, also known by its CAS number 701927-69-7, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a chloro-substituted benzene ring with a sulfonamide group and a tetrahydrocarbazole moiety. The combination of these functional groups makes it a versatile molecule with diverse applications in drug discovery and material science.

The molecular structure of this compound is intriguing. The benzene ring serves as the central framework, with a chlorine atom at the para position (position 4). This substitution pattern is crucial for its electronic properties and reactivity. The sulfonamide group (-SO₂NH-) attached to the benzene ring introduces additional functionality, enhancing the compound's ability to participate in hydrogen bonding and other non-covalent interactions. The tetrahydrocarbazole moiety further adds complexity to the molecule, providing a rigid yet flexible structure that can potentially interact with biological targets in a specific manner.

Recent studies have highlighted the importance of such compounds in drug design. The tetrahydrocarbazole group is known for its ability to act as a scaffold in creating bioactive molecules. For instance, researchers have explored the potential of this compound as a kinase inhibitor. Kinases are critical enzymes involved in cell signaling pathways, and their inhibition can lead to therapeutic effects in diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, this compound has also been studied for its electronic properties. The combination of aromatic rings and heterocyclic groups makes it an interesting candidate for use in organic electronics. Researchers have investigated its potential as an electron transport material in organic light-emitting diodes (OLEDs) and other electronic devices.

From a synthetic standpoint, the preparation of this compound involves a series of well-defined steps. The synthesis typically begins with the bromination of benzene to introduce substituents at specific positions. This is followed by nucleophilic substitution reactions to attach the sulfonamide group and the tetrahydrocarbazole moiety. The final product undergoes rigorous purification and characterization using techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy.

The physical properties of this compound are equally fascinating. Its melting point is relatively high due to the strong intermolecular forces arising from hydrogen bonding between the sulfonamide groups. The solubility profile of the compound varies depending on the solvent system; it exhibits good solubility in polar solvents but limited solubility in non-polar solvents.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its impact on ecosystems. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, this compound undergoes degradation through mechanisms involving cleavage of specific bonds within its structure.

In conclusion, 4-chloro-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide (CAS No: 701927-69-7) is a multifaceted compound with promising applications across various domains. Its unique structure endows it with properties that make it valuable for both pharmacological and materials science research. As ongoing studies continue to uncover new insights into its potential uses, this compound stands out as an exciting subject for further exploration.